Cas no 944904-62-5 (2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 944904-62-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD10696244
• CID: 2818053
• PubChem ID: 72210971
• Update Time: 2025-05-21

2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-5-(TRIFLUOROMETHYL)NICOTINIC ACID
• 2-METHOXY-5-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXYLIC ACID
• 2-METHOXY-5-(TRIFLUOROMETHYL)-3-PYRIDINECARBOXYLIC ACID
• AB56857
• 2-METHOXY-5-(TRIFLUOROMETHYL)NICOTINICACID
• MFCD10696244
• 944904-62-5
• BS-43351
• SY269822
• 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD10696244
• Inchi： 1S/C8H6F3NO3/c1-15-6-5(7(13)14)2-4(3-12-6)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： UGYFZOIDWRFBJK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)OC)(F)F

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4
• Molecular Weight: g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Methoxy-5-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 944904-62-5)

2-Methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 944904-62-5) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and methoxy functional groups, has garnered significant attention due to its versatile applications in drug discovery and material science. Its unique structural features make it a critical intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for fluorinated pyridine compounds like 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "CAS 944904-62-5 suppliers" or "trifluoromethyl pyridine synthesis" to explore its commercial and synthetic potential. The compound’s carboxylic acid moiety further enables facile derivatization, making it a cornerstone in medicinal chemistry and crop protection formulations.

The 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid market aligns with trending topics such as "green chemistry" and "sustainable fluorination methods." Environmental concerns have spurred interest in eco-friendly synthesis routes, with queries like "microwave-assisted pyridine carboxylation" gaining traction. Additionally, its role in AI-driven drug design has been highlighted, as machine learning models increasingly predict trifluoromethyl-containing scaffolds for target engagement optimization.

From a technical perspective, CAS 944904-62-5 exhibits notable solubility in polar organic solvents, a property critical for high-throughput screening applications. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, with users often searching for "HPLC methods for pyridine carboxylic acids." Its stability under ambient conditions further enhances its utility in industrial-scale production.

Innovations in catalysis have also impacted the synthesis of 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid, with palladium-catalyzed C-H activation emerging as a cost-effective approach. Patent literature reveals its incorporation into next-generation herbicides and non-steroidal anti-inflammatory drugs (NSAIDs), addressing global needs for precision agriculture and pain management solutions.

In summary, 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 944904-62-5) represents a pivotal building block in modern chemistry. Its intersection with drug development, sustainable synthesis, and material innovation ensures its relevance in both academic and industrial spheres. As research progresses, this compound is poised to play an even greater role in addressing global health and environmental challenges.